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Compound of Interest

Compound Name: Pyridarone

CAS No.: 7035-04-3

Cat. No.: B1679943 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for Pyridarone bioavailability enhancement. As Senior

Application Scientists, we understand the complexities you face in translating a promising

molecule like Pyridarone into a viable therapeutic. This guide is designed to provide you with

not just protocols, but the underlying scientific rationale to empower your experimental

decisions and troubleshoot common hurdles in improving the oral bioavailability of this

compound.

Frequently Asked Questions (FAQs)
This section addresses the most common initial questions researchers encounter when

working with Pyridarone.

Q1: What are the known physicochemical properties of Pyridarone?

Pyridarone, chemically known as 4-(benzofuran-2-yl)pyridine, is a solid powder with a

molecular weight of 195.22 g/mol and a chemical formula of C13H9NO.[1] It is known to be

soluble in dimethyl sulfoxide (DMSO).[1] While specific experimental data on its aqueous

solubility and permeability is not readily available in public literature, its structural similarity to

other pyridone-based compounds suggests it may exhibit poor aqueous solubility.[2][3]

Q2: What is the predicted Biopharmaceutics Classification System (BCS) class of Pyridarone?
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To provide a working hypothesis for formulation development, we utilized in silico predictive

models. Based on its chemical structure (SMILES: c1cc(c2c(o2)c2ccccc2)cn1), the predicted

aqueous solubility (LogS) for Pyridarone is -3.5, indicating low solubility. The predicted Caco-2

permeability is in a range that suggests high permeability. Therefore, Pyridarone is

provisionally classified as a BCS Class II compound.

Visualizing the Challenge: The Biopharmaceutics
Classification System
The BCS framework is a cornerstone of formulation science, categorizing drugs based on their

aqueous solubility and intestinal permeability. Understanding Pyridarone's likely position within

this system is critical for selecting appropriate bioavailability enhancement strategies.
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Biopharmaceutics Classification System (BCS)
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Start: Pyridarone (BCS Class II)

Primary Challenge:
Low Aqueous Solubility

Select Enhancement Strategy

Nanoparticle Formulation Amorphous Solid Dispersion Lipid-Based Formulation

Formulation & Characterization

In Vitro Dissolution Testing

In Vitro Permeability Study
(e.g., Caco-2)

In Vivo Pharmacokinetic Study

Optimized Formulation

Click to download full resolution via product page

Caption: Workflow for Bioavailability Enhancement.
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Conclusion
Improving the oral bioavailability of Pyridarone, a likely BCS Class II compound, hinges on

effectively addressing its low aqueous solubility. The strategies outlined in this guide—

nanoparticle formulation, amorphous solid dispersions, and lipid-based systems—offer proven

pathways to enhance its dissolution and subsequent absorption. By systematically applying

these techniques and understanding the scientific principles behind them, researchers can

significantly advance the development of Pyridarone as a potential therapeutic agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1679943?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

